Benzylpenicillin Diethylaminoethyl Ester Hydroiodide
Benzylpenicillin Diethylaminoethyl Ester Hydroiodide
Brand Name:
Vulcanchem
CAS No.:
808-71-9
VCID:
VC0121397
InChI:
InChI=1S/C22H31N3O4S.HI/c1-5-24(6-2)12-13-29-21(28)18-22(3,4)30-20-17(19(27)25(18)20)23-16(26)14-15-10-8-7-9-11-15;/h7-11,17-18,20H,5-6,12-14H2,1-4H3,(H,23,26);1H/t17-,18+,20-;/m1./s1
SMILES:
CCN(CC)CCOC(=O)C1C(SC2N1C(=O)C2NC(=O)CC3=CC=CC=C3)(C)C.I
Molecular Formula:
C22H32IN3O4S
Molecular Weight:
561.5 g/mol
Benzylpenicillin Diethylaminoethyl Ester Hydroiodide
CAS No.: 808-71-9
Reference Standards
VCID: VC0121397
Molecular Formula: C22H32IN3O4S
Molecular Weight: 561.5 g/mol
| CAS No. | 808-71-9 |
|---|---|
| Product Name | Benzylpenicillin Diethylaminoethyl Ester Hydroiodide |
| Molecular Formula | C22H32IN3O4S |
| Molecular Weight | 561.5 g/mol |
| IUPAC Name | 2-(diethylamino)ethyl (2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(2-phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate;hydroiodide |
| Standard InChI | InChI=1S/C22H31N3O4S.HI/c1-5-24(6-2)12-13-29-21(28)18-22(3,4)30-20-17(19(27)25(18)20)23-16(26)14-15-10-8-7-9-11-15;/h7-11,17-18,20H,5-6,12-14H2,1-4H3,(H,23,26);1H/t17-,18+,20-;/m1./s1 |
| Standard InChIKey | XWRCFDRXQPRCCO-FLQNVMKHSA-N |
| Isomeric SMILES | CCN(CC)CCOC(=O)[C@H]1C(S[C@H]2N1C(=O)[C@H]2NC(=O)CC3=CC=CC=C3)(C)C.I |
| SMILES | CCN(CC)CCOC(=O)C1C(SC2N1C(=O)C2NC(=O)CC3=CC=CC=C3)(C)C.I |
| Canonical SMILES | CCN(CC)CCOC(=O)C1C(SC2N1C(=O)C2NC(=O)CC3=CC=CC=C3)(C)C.I |
| Related CAS | 3689-73-4 (Parent) |
| Synonyms | 3,3-Dimethyl-7-oxo-6-(2-phenylacetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid 2-(Diethylamino)ethyl Ester Monohydriodide; (2S,5R,6R)-3,3-Dimethyl-7-oxo-6-[(phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid 2-(Diet |
| PubChem Compound | 71796 |
| Last Modified | Nov 11 2021 |
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